Cas no 1780871-62-6 (methyl 5-chloro-1-methyl-1H-pyrrolo[3,2-b]pyridine-3-carboxylate)

• Product Name: methyl 5-chloro-1-methyl-1H-pyrrolo[3,2-b]pyridine-3-carboxylate
• CAS No: 1780871-62-6
• MF: C₁₀H₉ClN₂O₂
• MW: 224.643661260605
• CID: 5271963
• Update Time: 2025-05-25

methyl 5-chloro-1-methyl-1H-pyrrolo[3,2-b]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-chloro-1-methyl-1H-pyrrolo[3,2-b]pyridine-3-carboxylate

• Inchi： 1S/C10H9ClN2O2/c1-13-5-6(10(14)15-2)9-7(13)3-4-8(11)12-9/h3-5H,1-2H3
• InChI Key： DQPWZCAFZRIIBO-UHFFFAOYSA-N
• SMILES： C12C(C(OC)=O)=CN(C)C1=CC=C(Cl)N=2

Additional information on methyl 5-chloro-1-methyl-1H-pyrrolo[3,2-b]pyridine-3-carboxylate

Methyl 5-Chloro-1-Methyl-1H-Pyrrolo[3,2-b]Pyridine-3-Carboxylate: A Comprehensive Overview

Methyl 5-Chloro-1-Methyl-1H-Pyrrolo[3,2-b]Pyridine-3-Carboxylate (CAS No. 1780871-62-6) is a highly specialized organic compound with a unique structure and diverse applications in the field of chemical synthesis and pharmaceutical research. This compound belongs to the class of pyrrolopyridines, which are known for their structural versatility and potential biological activities. The molecule consists of a pyrrolopyridine core with substituents at specific positions, including a chlorine atom at position 5 and a methyl group at position 1, along with a carboxylate ester group at position 3. These functional groups contribute to the compound's reactivity, stability, and potential interactions with biological systems.

The synthesis of methyl 5-chloro-1-methyl-1H-pyrrolo[3,2-b]pyridine-3-carboxylate involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have enabled more efficient routes for constructing such complex heterocyclic compounds. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to streamline the formation of the pyrrolopyridine framework. These innovations not only enhance the scalability of the synthesis but also reduce the environmental footprint associated with traditional chemical processes.

One of the most intriguing aspects of this compound is its potential as a lead molecule in drug discovery. Pyrrolopyridines have been implicated in various pharmacological activities, including anti-cancer, anti-inflammatory, and neuroprotective effects. Recent studies have highlighted the ability of methyl 5-chloro-1-methyl-1H-pyrrolo[3,2-b]pyridine-3-carboxylate to modulate key cellular pathways involved in disease progression. For example, preclinical research has demonstrated its efficacy in inhibiting enzymes associated with tumor growth and metastasis. Additionally, its ability to cross the blood-brain barrier makes it a promising candidate for treating central nervous system disorders.

The structural features of methyl 5-chloro-1-methyl-1H-pyrrolo[3,2-b]pyridine-3-carboxylate also make it an attractive substrate for further chemical modifications. The presence of reactive groups such as the carboxylate ester allows for functionalization to tailor its properties for specific applications. For instance, researchers have explored the conversion of the ester group into other bioactive moieties to enhance pharmacokinetic profiles or improve target specificity. Such modifications are critical in advancing this compound from a laboratory curiosity to a clinically relevant drug candidate.

From an analytical standpoint, modern spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry) have been instrumental in confirming the identity and purity of methyl 5-chloro-1-methyl-1H-pyrrolo[3,2-b]pyridine-3-carboxylate. These methods provide detailed insights into the molecular structure and help ensure consistency across different batches of the compound. Furthermore, computational chemistry tools have been employed to predict its physicochemical properties and optimize its formulation for various delivery systems.

In terms of industrial applications, methyl 5-chloro-1-methyl-1H-pyrrolo[3,2-b]pyridine-3-carboxylate holds potential as an intermediate in the synthesis of more complex molecules or as a building block in combinatorial chemistry libraries. Its unique combination of functional groups makes it versatile for exploring diverse chemical spaces. Moreover, its stability under standard storage conditions facilitates its use in large-scale manufacturing processes.

Looking ahead, ongoing research into methyl 5-chloro-1-methyl-1H-pyrrolo[3,2-b]pyridine-3-carboxylate is expected to uncover new insights into its biological mechanisms and therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate its translation into clinical practice. As our understanding of this compound deepens, it may pave the way for innovative treatments addressing unmet medical needs.

In conclusion, methyl 5-chloro-1-methyl-1H-pyrrolo[3,2-b]pyridine-3-carboxylate (CAS No. 1780871-62-6) is a remarkable compound with significant implications in both academic research and industrial applications. Its unique structure, coupled with advancements in synthetic and analytical techniques, positions it as a valuable tool in advancing chemical science and drug development.